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Flutriafol: A Global Fungicide Benchmark for
Crop Disease Management
A comprehensive analysis of the triazole fungicide Flutriafol demonstrates its robust and

widespread efficacy in controlling critical fungal diseases in key agricultural regions worldwide.

Extensive field trials have consistently shown its effectiveness against major pathogens such

as Asian soybean rust, wheat rusts, and coffee leaf rust, often performing comparably or

superiorly to other leading fungicides.

Flutriafol, a systemic fungicide belonging to the demethylation inhibitor (DMI) class of

triazoles, has been a cornerstone of disease management programs for decades.[1] Its high

systemicity allows for effective translocation within the plant, providing both curative and

preventative action against a broad spectrum of fungal pathogens.[2][3] This guide provides a

comparative analysis of Flutriafol's performance against other common fungicides across

different geographical locations, supported by experimental data and detailed methodologies.

Comparative Efficacy of Flutriafol
The following tables summarize the performance of Flutriafol in controlling key agricultural

diseases compared to other fungicides in various regions.
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Asian soybean rust is a devastating disease that can cause significant yield losses.[4]

Flutriafol, often in combination with other active ingredients, has proven to be a valuable tool

for its management.

Table 1: Efficacy of Flutriafol and Comparators Against Asian Soybean Rust in Brazil

Treatment
Active
Ingredient(s
)

Application
Rate (g
a.i./ha)

Disease
Severity (%)

Yield (
kg/ha )

Reference

Untreated

Control
- - 69.0 - 78.9 2,160 - 2,890 [5]

Flutriafol +

Azoxystrobin
225 + 125 0.6 L/ha

6 - 68 (control

efficacy)
Not specified [6]

Tebuconazole Not specified Not specified
Lower than

strobilurins

Higher than

strobilurins
[7]

Pyraclostrobi

n
Not specified Not specified

Higher than

triazoles

Lower than

triazoles
[7]

Prothioconaz

ole
Not specified Not specified

Among the

best

performing

triazoles

Not specified [7]

Data from a meta-analysis of 71 uniform fungicide trials in Brazil from 2003-2007 and other

studies. Disease severity and yield are presented as ranges or comparative performance.

Table 2: Efficacy of Flutriafol and Comparators Against Soybean Rust in the Southeastern

United States
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Treatment
Active
Ingredient(s
)

Mean
Disease
Severity (%)

Mean Yield (
kg/ha )

Mean 100-
seed
Weight (g)

Reference

Untreated

Control
- 60.2 3064 10.5 [8]

Flutriafol Flutriafol
24.4 (for all

fungicides)

3731 (for all

fungicides)

11.9 (for all

fungicides)
[8][9]

Tebuconazole Tebuconazole

Showed

better

performance

than

strobilurins

Showed

better

performance

than

strobilurins

Showed

better

performance

than

strobilurins

[8]

Pyraclostrobi

n

Pyraclostrobi

n
Not specified Not specified Not specified [8]

Data from a meta-analysis of 61 trials in the southern United States from 2004-2014. The

values for Flutriafol represent the overall mean for all fungicide treatments included in the

analysis.

Wheat Rusts (Puccinia spp.)
Wheat rusts, including stripe rust and stem rust, are major threats to wheat production globally.

Flutriafol is widely used for their control, often applied as a foliar spray or in-furrow at planting.

[10][11]

Table 3: Efficacy of Flutriafol and Comparators Against Wheat Rusts in Australia
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Treatment
Application
Method

Disease
Control (%)

Yield Benefit Reference

Flutriafol (400

ml/ha)

In-furrow on

fertilizer
30 (stem rust)

No significant

benefit in this

trial

[12]

Flutriafol (800

ml/ha)

In-furrow on

fertilizer
51 (stem rust)

No significant

benefit in this

trial

[12]

Prosaro®

(Prothioconazole

+ Tebuconazole)

Foliar spray

(GS39)
42 (stem rust)

Profitable in this

trial
[12]

Epoxiconazole Foliar spray

Highly effective

against stripe

rust

Not specified [13]

Data from a field trial in Corack, Victoria, Australia. The trial experienced low overall disease

pressure.

Table 4: Efficacy of Various Fungicides Against Yellow Rust of Wheat in India
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Treatment
Active
Ingredient(s
)

Mean
Disease
Severity (%)

Mean
Disease
Control (%)

Mean Grain
Yield (q/ha)

Reference

Untreated

Control
- 48.39 - Not specified [14]

Tebuconazole

25% EC
Tebuconazole 1.84 99.64 32.10 [14]

Azoxystrobin

20% +

Difenconazol

e 12.5% SC

Azoxystrobin

+

Difenconazol

e

Not specified Not specified 32.24 [14]

Tebuconazole

50% +

Trifloxystrobin

25% w/w

75WG

Tebuconazole

+

Trifloxystrobin

2.51 99.26 31.18 [14]

Propiconazol

e 25% EC

Propiconazol

e
5.03 97.70 29.65 [14]

Data from a two-year study evaluating foliar fungicide sprays for the management of yellow

rust.

Coffee Leaf Rust (Hemileia vastatrix)
Coffee leaf rust is a major disease in coffee-producing regions. Soil application of Flutriafol
has been shown to be an effective control strategy.

Table 5: Efficacy of Flutriafol and Comparators Against Coffee Leaf Rust in Brazil
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Treatment
Application
Method

Disease
Control

Productivity Reference

Untreated

Control
- - -

Flutriafol +

Imidacloprid
Soil application Effective

One of the best

treatments

Cyproconazole +

Thiamethoxam
Soil application Effective

One of the best

treatments

Triadimenol +

Imidacloprid
Soil application Effective Not specified

Data from a study evaluating soil-applied triazole fungicides for the control of coffee leaf rust in

Conilon coffee.

Experimental Protocols
The data presented in this guide are derived from rigorous scientific experiments. The following

sections detail the typical methodologies employed in these fungicide efficacy trials.

General Field Trial Design
Most fungicide efficacy trials follow a randomized complete block design with multiple

replications (typically 3 to 5) to ensure statistical validity.[7][15] Plots are of a standardized size,

and treatments are randomly assigned within each block. An untreated control is always

included for comparison.[16]

Fungicide Application
Fungicides are applied using calibrated equipment to ensure accurate and uniform coverage.

[7] Application timings are critical and are often based on specific crop growth stages (e.g.,

Feekes scale for wheat, R-stages for soybean) or disease prediction models.[2][17]

Foliar Application: Applied as a spray to the plant canopy, typically using backpack sprayers

with constant pressure (CO2) for research plots.[18]
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In-furrow Application: Applied directly into the seed furrow at planting, often coated on

granular fertilizer.[10][11][19]

Seed Treatment: Applied to the seed before planting to provide early-season protection.[20]

[21]

Disease Assessment
Disease severity is visually assessed at multiple time points during the growing season.

Standardized disease rating scales are used to ensure consistency.

Soybean Rust: The percentage of leaf area affected by the disease is estimated using

diagrammatic scales, such as the one proposed by Godoy et al. (2006).[18] The Area Under

the Disease Progress Curve (AUDPC) is often calculated to represent the cumulative

disease intensity over time.[18]

Wheat Rusts: Disease severity is often assessed using the modified Cobb scale, which

quantifies the percentage of leaf or stem area covered by rust pustules.[22]

Coffee Leaf Rust: Disease incidence (percentage of infected leaves) and severity are

evaluated on a regular basis.[23]

Data Analysis
Data on disease severity, yield, and other relevant parameters (e.g., 100-seed weight, test

weight) are subjected to statistical analysis, typically Analysis of Variance (ANOVA), to

determine significant differences between treatments.[14]

Visualizing Experimental Workflows
The following diagrams illustrate the typical workflows for fungicide efficacy trials.
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Phase 1: Trial Planning

Phase 2: Field Execution

Phase 3: Data Collection & Analysis
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 (if applicable)
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 Assessment (Multiple Timings)

Statistical Analysis 
 (ANOVA)

Yield & Quality 
 Data Collection

Click to download full resolution via product page

Caption: Workflow for a typical foliar fungicide efficacy trial.
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Caption: Workflow for an in-furrow fungicide application trial.
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Flutriafol (DMI Fungicide)
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Caption: Mode of action of Flutriafol (a DMI fungicide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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